Cas no 2138214-89-6 (Quinoline, 7-fluoro-2,4,6-trimethyl-)

• Product Name: Quinoline, 7-fluoro-2,4,6-trimethyl-
• CAS No: 2138214-89-6
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• CID: 5289028
• Update Time: 2025-10-29

Quinoline, 7-fluoro-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,4,6-trimethylquinoline
• Quinoline, 7-fluoro-2,4,6-trimethyl-

• Inchi： 1S/C12H12FN/c1-7-4-9(3)14-12-6-11(13)8(2)5-10(7)12/h4-6H,1-3H3
• InChI Key： CWNWYCNRLZUGMT-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C=C1C)=C(C)C=C(C)N=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on Quinoline, 7-fluoro-2,4,6-trimethyl-

Quinoline, 7-fluoro-2,4,6-trimethyl- (CAS No. 2138214-89-6): A Comprehensive Overview in Modern Chemical Biology

Quinoline derivatives have long been recognized for their significant role in pharmaceutical and chemical research due to their diverse biological activities. Among these derivatives, Quinoline, 7-fluoro-2,4,6-trimethyl- (CAS No. 2138214-89-6) stands out as a compound of considerable interest. This compound, characterized by its unique structural and functional attributes, has garnered attention in recent years for its potential applications in drug development and biochemical studies.

The molecular structure of Quinoline, 7-fluoro-2,4,6-trimethyl- features a quinoline core substituted with a fluorine atom at the 7-position and methyl groups at the 2-, 4-, and 6-positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive agents. The presence of the fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In the realm of pharmaceutical research, Quinoline, 7-fluoro-2,4,6-trimethyl- has been explored for its potential antimicrobial and anti-inflammatory properties. Recent studies have demonstrated its efficacy against various bacterial strains, including those resistant to conventional antibiotics. The fluorine substituent is believed to play a crucial role in this activity by modulating the compound's interaction with bacterial enzymes and cell membranes.

Moreover, the compound's structural features have made it a promising candidate for further derivatization to develop new therapeutic agents. Researchers have been particularly interested in exploring its utility as a lead compound for antimalarial drugs. The quinoline scaffold is well-documented for its role in antimalarial therapies, and modifications such as those seen in Quinoline, 7-fluoro-2,4,6-trimethyl- can enhance its pharmacological profile.

The synthesis of Quinoline, 7-fluoro-2,4,6-trimethyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and fluorination techniques. These methods not only improve efficiency but also minimize unwanted byproducts.

From a biochemical perspective, the interaction of Quinoline, 7-fluoro-2,4,6-trimethyl- with biological targets has been extensively studied. Its ability to bind to specific enzymes and receptors has been linked to its biological activities. For instance, studies have shown that it can inhibit certain kinases involved in cancer cell proliferation. This finding opens up new avenues for developing targeted therapies against various malignancies.

The compound's potential extends beyond antimicrobial and anticancer applications. Research has also explored its role in neuroprotective therapies. The ability of quinoline derivatives to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders. Preliminary studies suggest that Quinoline, 7-fluoro-2,4,6-trimethyl- may have neuroprotective effects by modulating neurotransmitter systems.

In conclusion, Quinoline, 7-fluoro-2, 4, 6-trimethyl (CAS No. 2138214-89-6) is a versatile compound with significant potential in modern chemical biology. Its unique structural features make it an excellent candidate for further research and development in pharmaceutical applications. As our understanding of its biological activities continues to grow, Quinoline, 7-fluoro-2, 4, 6-trimethyl is poised to play a crucial role in the discovery of novel therapeutic agents.